1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene
Overview
Description
1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene is an organic compound with the molecular formula C9H10BrFO. This compound is characterized by the presence of a bromine atom, a methoxy group, and a fluorine atom attached to a benzene ring. It is a derivative of benzene and is used in various chemical and industrial applications.
Preparation Methods
The synthesis of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-bromoethyl methyl ether and fluorobenzene.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst and specific temperature and pressure settings.
Industrial Production: Industrial production methods may involve large-scale reactors and continuous flow processes to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.
Common Reagents and Conditions: Typical reagents used in these reactions include strong bases, oxidizing agents, and reducing agents.
Scientific Research Applications
1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects.
Pathways Involved: The exact pathways involved depend on the specific application and the nature of the interaction.
Comparison with Similar Compounds
1-(2-Bromo-1-methoxyethyl)-2-fluorobenzene can be compared with other similar compounds, such as:
1-Bromo-2-methoxybenzene: This compound lacks the fluorine atom and has different chemical properties.
1-(2-Bromo-1-methoxyethyl)-2-methoxybenzene: This compound has an additional methoxy group, leading to variations in reactivity and applications
Properties
Molecular Formula |
C9H10BrFO |
|---|---|
Molecular Weight |
233.08 g/mol |
IUPAC Name |
1-(2-bromo-1-methoxyethyl)-2-fluorobenzene |
InChI |
InChI=1S/C9H10BrFO/c1-12-9(6-10)7-4-2-3-5-8(7)11/h2-5,9H,6H2,1H3 |
InChI Key |
AKBHSXBTMUCRNP-UHFFFAOYSA-N |
Canonical SMILES |
COC(CBr)C1=CC=CC=C1F |
Origin of Product |
United States |
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